Ethyl 6-[4-(dimethylamino)phenyl]-2-oxo-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate

• IUPAC Name: ethyl 6-[4-(dimethylamino)phenyl]-2-oxo-4-thiophen-3-ylcyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C21H23NO3S/c1-4-25-21(24)20-18(14-5-7-17(8-6-14)22(2)3)11-16(12-19(20)23)15-9-10-26-13-15/h5-10,12-13,18,20H,4,11H2,1-3H3
• InChI Key: RZKYMRPHXNRLSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(CC(=CC1=O)C2=CSC=C2)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

Ethyl 6-[4-(dimethylamino)phenyl]-2-oxo-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Transformations and Synthesis

Ethyl 6-[4-(dimethylamino)phenyl]-2-oxo-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate serves as a precursor in the synthesis of complex organic molecules. Its transformations lead to the creation of imidazolone derivatives through a series of reactions including Michael addition, substitution, and cyclization, showcasing its utility in organic synthesis for creating compounds with potential biological activities (Bezenšek et al., 2012). Additionally, its structural modifications facilitate the synthesis of cyclohexenone derivatives, which are integral to the development of materials with unique mesomorphic properties (Bezborodov et al., 1997).

Molecular Structure Characterization

The compound has been instrumental in the study of molecular structures, as exemplified by the detailed characterization of its crystal and molecular structures. Such studies not only elucidate the geometric parameters of these compounds but also contribute to our understanding of intermolecular interactions and their impact on crystal packing stability. These insights are critical for the design of materials with specific physical properties (Kaur et al., 2012).

Nonlinear Optical Properties

Investigations into the nonlinear optical properties of derivatives of this compound have demonstrated their potential as organic saturable absorbers. Such materials are promising for applications in optical switching and modulation, highlighting the compound's relevance in the development of advanced photonic technologies (Rashmi et al., 2021).

Anticonvulsant Properties

The crystal structures of anticonvulsant enaminones derived from this compound have provided insights into their mechanism of action. By understanding the conformations and intermolecular interactions of these compounds, researchers can better design effective anticonvulsant medications (Kubicki et al., 2000).